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In the landscape of modern drug discovery, certain molecular frameworks consistently appear
in a multitude of biologically active compounds. These are often referred to as "privileged
structures” due to their ability to interact with multiple, diverse biological targets. The 3-
substituted-3-hydroxy-2-oxindole core is a prominent member of this class, found at the heart
of numerous natural products and synthetic molecules with potent therapeutic properties.[1][2]

[3]

3-Hydroxy-3-phenacyloxindole is a archetypal example of this scaffold. Its structure is a
precise amalgamation of three key components:

» An oxindole ring system, providing a rigid, heterocyclic foundation.

e A guaternary stereocenter at the C3 position, featuring a critical hydroxyl group. This chiral
center is fundamental to the molecule's three-dimensional shape and its specific interactions
with biological macromolecules.

» A phenacyl substituent(-CH2C(=0)Ph), which provides a key point for interaction and can be
readily modified to tune the molecule's properties.
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This guide delves into the chemical rationale behind the synthesis, characterization, and
biological function of this molecule, providing a foundational understanding for its application in
pharmaceutical research.

Table 1: Core Chemical Properties of 3-Hydroxy-3-phenacyloxindole

Property Value Source
CAS Number 5322-12-3 [4]
Molecular Formula C16H13NOs3 [41[5]
Molecular Weight 267.28 g/mol [4]
Monoisotopic Mass 267.08954 Da [5]
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The Core Architecture: A Structural Dissection

The therapeutic potential of 3-Hydroxy-3-phenacyloxindole is intrinsically linked to its unique
three-dimensional architecture. Understanding this structure is paramount to appreciating its
function and designing next-generation analogs.

e The Oxindole Core: This bicyclic heteroaromatic system is not merely a passive scaffold.
The lactam moiety and the aromatic ring are crucial for establishing hydrogen bonds and -
stacking interactions with biological targets.

o The C3 Quaternary Stereocenter: The carbon at position 3 is the molecule's most significant
structural feature. Being bonded to four different substituents (the oxindole nitrogen/carbonyl,
the aromatic ring portion, the hydroxyl group, and the phenacyl group), it is a chiral center.
The specific (R) or (S) configuration of this center dictates how the molecule presents its
functional groups in space, which is often the determining factor for biological efficacy. The
tertiary hydroxyl group at this position is a potent hydrogen bond donor and acceptor,
frequently anchoring the molecule within a receptor's active site.[6]
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+ The Phenacyl Substituent: This group extends from the core and provides a large, aromatic
surface for van der Waals and hydrophobic interactions. The ketone functionality offers an
additional hydrogen bond acceptor site. Modifications to the phenyl ring of this group (e.g.,
adding electron-withdrawing or -donating groups) are a primary strategy for modulating the
molecule's electronic properties and biological activity.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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